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6-Ethyl-4-[4-(1,3,4-thiadiazol-2-yl)-1-piperazinyl]thieno[2,3-d]pyrimidine Hydrochloride 6-Ethyl-4-[4-(1,3,4-thiadiazol-2-yl)-1-piperazinyl]thieno[2,3-d]pyrimidine Hydrochloride 6-Ethyl-4-[4-(1,3,4-thiadiazol-2-yl)-1-piperazinyl]thieno[2,3-d]pyrimidine is an inhibitor of fusion protein interaction of menin-mixed lineage leukemia (menin-MLL). Menin-MLL inhibitors downregulate the expression of target genes required for MLL fusion protein oncogenic activity and thus effectively reverse MLL fusion protein-mediated leukemic transformation.
Brand Name: Vulcanchem
CAS No.: 1359873-45-2
VCID: VC0143975
InChI: InChI=1S/C14H16N6S2.ClH/c1-2-10-7-11-12(15-8-16-13(11)22-10)19-3-5-20(6-4-19)14-18-17-9-21-14;/h7-9H,2-6H2,1H3;1H
SMILES: CCC1=CC2=C(N=CN=C2S1)N3CCN(CC3)C4=NN=CS4.Cl
Molecular Formula: C₁₄H₁₇ClN₆S₂
Molecular Weight: 368.91

6-Ethyl-4-[4-(1,3,4-thiadiazol-2-yl)-1-piperazinyl]thieno[2,3-d]pyrimidine Hydrochloride

CAS No.: 1359873-45-2

Cat. No.: VC0143975

Molecular Formula: C₁₄H₁₇ClN₆S₂

Molecular Weight: 368.91

* For research use only. Not for human or veterinary use.

6-Ethyl-4-[4-(1,3,4-thiadiazol-2-yl)-1-piperazinyl]thieno[2,3-d]pyrimidine Hydrochloride - 1359873-45-2

Specification

Description 6-Ethyl-4-[4-(1,3,4-thiadiazol-2-yl)-1-piperazinyl]thieno[2,3-d]pyrimidine is an inhibitor of fusion protein interaction of menin-mixed lineage leukemia (menin-MLL). Menin-MLL inhibitors downregulate the expression of target genes required for MLL fusion protein oncogenic activity and thus effectively reverse MLL fusion protein-mediated leukemic transformation.
CAS No. 1359873-45-2
Molecular Formula C₁₄H₁₇ClN₆S₂
Molecular Weight 368.91
IUPAC Name 6-ethyl-4-[4-(1,3,4-thiadiazol-2-yl)piperazin-1-yl]thieno[2,3-d]pyrimidine;hydrochloride
Standard InChI InChI=1S/C14H16N6S2.ClH/c1-2-10-7-11-12(15-8-16-13(11)22-10)19-3-5-20(6-4-19)14-18-17-9-21-14;/h7-9H,2-6H2,1H3;1H
SMILES CCC1=CC2=C(N=CN=C2S1)N3CCN(CC3)C4=NN=CS4.Cl

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